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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive re-evaluation of the production rates of Aluminum-26
(²⁶Al), a key radionuclide in astrophysics with implications for understanding stellar

nucleosynthesis, the early Solar System, and galactic chemical evolution. This document

compares the primary production mechanisms, presents supporting experimental data, and

details the methodologies of key experiments.

Introduction to Aluminum-26
Aluminum-26 is a radioactive isotope with a half-life of approximately 717,000 years.[1] Its

decay to Magnesium-26 (²⁶Mg) is accompanied by the emission of a characteristic 1.809 MeV

gamma-ray, which allows for its direct observation in the interstellar medium by gamma-ray

telescopes.[1][2] The presence of live ²⁶Al provides direct evidence of ongoing nucleosynthesis

in the Milky Way.[3] Furthermore, the discovery of excess ²⁶Mg, the decay product of ²⁶Al, in

meteorites provides crucial insights into the timeline of the early Solar System.[4]

The primary production sites of ²⁶Al are believed to be massive stars, including their pre-

supernova phases (e.g., Wolf-Rayet stars) and subsequent supernova explosions, as well as

Asymptotic Giant Branch (AGB) stars and novae.[3][5] Additionally, cosmic ray spallation

contributes to the galactic inventory of ²⁶Al.[6] Understanding the contribution of each source is

critical for refining models of galactic chemical evolution.
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Major Production Pathways of Aluminum-26
The production of ²⁶Al occurs through distinct nuclear reaction pathways in various

astrophysical environments.

Stellar Nucleosynthesis
In stellar interiors, ²⁶Al is primarily synthesized through proton capture on Magnesium-25 (²⁵Mg)

in the Mg-Al cycle.[5][7]

Massive Stars (including Wolf-Rayet Stars and Supernovae): These are considered the

dominant producers of galactic ²⁶Al.[3] Production occurs during hydrogen burning phases

and explosive events.[3] The winds of massive Wolf-Rayet stars and the ejecta from core-

collapse supernovae enrich the interstellar medium with newly synthesized ²⁶Al.[8][9]

Asymptotic Giant Branch (AGB) Stars: These low- and intermediate-mass stars contribute to

the galactic ²⁶Al inventory, particularly through hot bottom burning in more massive AGB

stars.[10][11]

Novae: These explosive events on the surface of white dwarfs are also recognized as

potential sources of ²⁶Al.[3]

Cosmic Ray Spallation
Cosmic ray spallation is a process where high-energy cosmic rays (mostly protons and alpha

particles) impact heavier nuclei in the interstellar medium, breaking them apart and producing

lighter nuclides, including ²⁶Al.[6] Key target elements for ²⁶Al production via spallation include

silicon and aluminum itself.[12] This process is thought to be responsible for the presence of

²⁶Al in materials not directly exposed to stellar ejecta, such as meteorites.[4]

Quantitative Comparison of Production Rates
The following tables summarize key quantitative data related to the production of Aluminum-
26 from various sources and the primary nuclear reaction governing its stellar synthesis.

Table 1: Estimated Yields of Aluminum-26 from Stellar Sources
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Stellar Source
Progenitor Mass
(M☉)

Estimated ²⁶Al
Yield (M☉)

Reference

Supernova 40 1.3 x 10⁻⁴ [13]

Supernova 11 - 40 ~1.3 x 10⁻⁴ (typical) [14]

Super-AGB Stars - up to 5 x 10⁻⁵ [15]

Table 2: Experimental Data for the ²⁵Mg(p,γ)²⁶Al Reaction

Resonance Energy
(keV)

Resonance
Strength (ωγ) (eV)

Experimental
Facility

Reference

92 (3.8 ± 0.3) x 10⁻¹⁰ JUNA [16]

92 (2.9 ± 0.6) x 10⁻¹⁰ LUNA [17]

189 - LUNA [17]

304 - JUNA [16]

Table 3: Cosmic Ray Spallation Cross Sections for ²⁶Al Production

Target
Proton Energy
(GeV)

Cross Section (mb) Reference

Aluminum 0.6 17.9 ± 2.7 [12]

Silicon 0.6 12.5 ± 2.5 [12]

Iron 0.6 0.45 ± 0.14 [12]

Iron 24 2.6 ± 0.5 [12]

Experimental Protocols for Key Measurements
Accurate determination of ²⁶Al production rates relies on precise measurements of nuclear

reaction cross-sections and the quantification of ²⁶Al in samples.
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Direct Measurement of the ²⁵Mg(p,γ)²⁶Al Reaction Cross
Section
The Laboratory for Underground Nuclear Astrophysics (LUNA) and the Jinping Underground

Nuclear Astrophysics experimental facility (JUNA) have been instrumental in measuring the

²⁵Mg(p,γ)²⁶Al reaction at astrophysical energies.

Experimental Setup:

Accelerator: A low-energy particle accelerator (e.g., 400 kV at LUNA and JUNA) produces

a high-intensity proton beam.[16][17]

Target: An enriched ²⁵Mg target is bombarded with the proton beam.[16][17] The target is

often water-cooled to withstand the high beam currents.[16] To prevent carbon buildup, a

liquid nitrogen cold trap is used upstream of the target.[16]

Gamma-Ray Detection: The gamma rays produced from the (p,γ) reaction are detected

using high-purity germanium (HPGe) detectors for high-resolution spectroscopy or a 4π

Bismuth Germanate (BGO) summing crystal for high efficiency.[16][17][18]

Underground Location: These experiments are conducted deep underground to

significantly reduce the background from cosmic rays, which is crucial for measuring the

extremely low reaction rates at stellar energies.[18][19]

Accelerator Mass Spectrometry (AMS) for ²⁶Al
Quantification
AMS is a highly sensitive technique for measuring trace amounts of long-lived radionuclides

like ²⁶Al, particularly in meteoritic samples.

Sample Preparation: The sample containing ²⁶Al is chemically processed to extract and

purify the aluminum.

Ion Source: The purified aluminum is placed in an ion source where it is sputtered to produce

negative ions (Al⁻ or AlO⁻).[20]
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Acceleration: The negative ions are accelerated to high energies (mega-electron volts) in a

tandem accelerator.[21]

Stripping: Inside the accelerator, the high-energy ions pass through a stripper gas (e.g.,

Argon), which removes multiple electrons, converting them into positive ions (e.g., Al³⁺).[20]

[22] This process breaks up molecular isobars that could interfere with the measurement.

Mass and Energy Analysis: A series of magnets and electrostatic analyzers are used to

separate the ²⁶Al ions from other isotopes and isobars based on their mass-to-charge ratio

and energy.[21]

Detection: The ²⁶Al ions are counted in a particle detector, allowing for the determination of

the ²⁶Al concentration in the original sample with very high sensitivity.[21]

Gamma-Ray Spectroscopy of Astrophysical ²⁶Al
Space-based gamma-ray telescopes are used to detect the 1.809 MeV gamma-rays from the

decay of ²⁶Al in the interstellar medium.

Instrumentation: Instruments like the Compton Spectrometer and Imager (COSI) use high-

purity germanium detectors to achieve high energy resolution, which is essential for

identifying the characteristic gamma-ray line of ²⁶Al.[2][23]

Detection Principle: Gamma rays entering the detector undergo Compton scattering. By

tracking the interactions of the scattered gamma rays within the detector volume, the energy

and direction of the incoming gamma ray can be reconstructed.[23]

Data Analysis: The recorded events are processed to produce an energy spectrum. The

presence of a peak at 1.809 MeV indicates the detection of ²⁶Al decay. The intensity and

spatial distribution of this gamma-ray line provide information about the amount and location

of ²⁶Al in the galaxy.

Visualizing Key Processes
The following diagrams illustrate the primary nuclear reaction pathway for stellar ²⁶Al

production and the experimental workflow for its quantification.
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Stellar production of Aluminum-26 via proton capture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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